Cas no 2470438-90-3 (3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride)
3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 3-[(4-bromo-3-methylphenyl)methyl]azetidine hydrochloride
- 3-[(4-Bromo-3-methylphenyl)methyl]azetidine;hydrochloride
- 2470438-90-3
- EN300-27106427
- 3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride
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- MDL: MFCD32711347
- Inchi: 1S/C11H14BrN.ClH/c1-8-4-9(2-3-11(8)12)5-10-6-13-7-10;/h2-4,10,13H,5-7H2,1H3;1H
- InChI Key: NIDHLWBVCOHLIF-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1C)CC1CNC1.Cl
Computed Properties
- Exact Mass: 275.00764g/mol
- Monoisotopic Mass: 275.00764g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12Ų
3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27106427-1g |
3-[(4-bromo-3-methylphenyl)methyl]azetidine hydrochloride |
2470438-90-3 | 95% | 1g |
$1272.0 | 2023-09-11 | |
| Enamine | EN300-27106427-5g |
3-[(4-bromo-3-methylphenyl)methyl]azetidine hydrochloride |
2470438-90-3 | 95% | 5g |
$3687.0 | 2023-09-11 | |
| Enamine | EN300-27106427-10g |
3-[(4-bromo-3-methylphenyl)methyl]azetidine hydrochloride |
2470438-90-3 | 95% | 10g |
$5467.0 | 2023-09-11 | |
| Enamine | EN300-27106427-0.05g |
3-[(4-bromo-3-methylphenyl)methyl]azetidine hydrochloride |
2470438-90-3 | 95.0% | 0.05g |
$295.0 | 2025-03-20 | |
| Enamine | EN300-27106427-0.1g |
3-[(4-bromo-3-methylphenyl)methyl]azetidine hydrochloride |
2470438-90-3 | 95.0% | 0.1g |
$440.0 | 2025-03-20 | |
| Enamine | EN300-27106427-0.25g |
3-[(4-bromo-3-methylphenyl)methyl]azetidine hydrochloride |
2470438-90-3 | 95.0% | 0.25g |
$629.0 | 2025-03-20 | |
| Enamine | EN300-27106427-0.5g |
3-[(4-bromo-3-methylphenyl)methyl]azetidine hydrochloride |
2470438-90-3 | 95.0% | 0.5g |
$991.0 | 2025-03-20 | |
| Enamine | EN300-27106427-1.0g |
3-[(4-bromo-3-methylphenyl)methyl]azetidine hydrochloride |
2470438-90-3 | 95.0% | 1.0g |
$1272.0 | 2025-03-20 | |
| Enamine | EN300-27106427-2.5g |
3-[(4-bromo-3-methylphenyl)methyl]azetidine hydrochloride |
2470438-90-3 | 95.0% | 2.5g |
$2492.0 | 2025-03-20 | |
| Enamine | EN300-27106427-5.0g |
3-[(4-bromo-3-methylphenyl)methyl]azetidine hydrochloride |
2470438-90-3 | 95.0% | 5.0g |
$3687.0 | 2025-03-20 |
3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride
Recent Advances in the Study of 3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride (CAS: 2470438-90-3)
3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride (CAS: 2470438-90-3) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.
A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride, emphasizing its role as a building block for more complex molecules. The researchers utilized a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. The study also investigated the compound's stability under various conditions, which is critical for its potential use in pharmaceutical formulations.
In another study, the pharmacological properties of 3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride were evaluated in vitro and in vivo. The compound demonstrated promising activity as a modulator of specific neurotransmitter receptors, suggesting its potential application in neurological disorders such as Parkinson's disease and schizophrenia. The study also highlighted the compound's favorable pharmacokinetic profile, including good bioavailability and low toxicity, which are essential for further drug development.
Further research has explored the structural-activity relationship (SAR) of 3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride, focusing on modifications to its chemical structure to enhance its therapeutic efficacy. By introducing various substituents, researchers were able to identify analogs with improved binding affinity and selectivity for target receptors. These findings open new avenues for the design of next-generation therapeutics with enhanced potency and reduced side effects.
In addition to its potential in neurology, 3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride has also been investigated for its anti-inflammatory and anticancer properties. Preliminary studies indicate that the compound can inhibit key signaling pathways involved in inflammation and tumor growth, making it a candidate for further development in these areas. However, more extensive preclinical and clinical studies are needed to fully elucidate its mechanisms of action and therapeutic potential.
In conclusion, 3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride (CAS: 2470438-90-3) represents a versatile and promising compound in the field of medicinal chemistry. Its synthetic accessibility, favorable pharmacological properties, and potential applications in various therapeutic areas make it a valuable subject of ongoing research. Future studies should focus on optimizing its structure, exploring its mechanisms of action, and advancing it through the drug development pipeline to realize its full therapeutic potential.
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